Cas no 1518480-57-3 (5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde)

• Product Name: 5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde
• CAS No: 1518480-57-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5920042
• PubChem ID: 83602119
• Update Time: 2025-06-09

5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1518480-57-3
• EN300-705239
• 5-(propan-2-yl)-2-propylfuran-3-carbaldehyde
• 5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde

• Inchi： 1S/C11H16O2/c1-4-5-10-9(7-12)6-11(13-10)8(2)3/h6-8H,4-5H2,1-3H3
• InChI Key： PNUDJVMAAWLQFZ-UHFFFAOYSA-N
• SMILES： O1C(=C(C=O)C=C1C(C)C)CCC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde

Introduction to 5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde (CAS No. 1518480-57-3)

5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1518480-57-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a furan core with aldehyde and alkyl substituents, has garnered attention due to its structural complexity and potential applications in synthetic chemistry and drug development. The presence of both propan-2-yl and propyl groups on the furan ring introduces unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde positions it as a versatile building block for medicinal chemists. The aldehyde functionality (–CHO) at the third position of the furan ring is particularly noteworthy, as it serves as a reactive site for condensation reactions, forming Schiff bases or participating in Michael additions. Meanwhile, the two alkyl chains, propan-2-yl and propyl, contribute to the compound's solubility and interaction with biological targets. Such structural features are often exploited in designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in furan derivatives due to their broad spectrum of biological activities. Furan-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of substituents in 5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde may influence its interaction with enzymes or receptors, making it a promising candidate for further investigation. For instance, modifications at the propan-2-yl or propyl positions could alter the compound's pharmacokinetic profile or enhance its binding affinity to a target of interest.

One of the most compelling aspects of this compound is its potential role in the synthesis of heterocyclic scaffolds, which are prevalent in many bioactive molecules. Heterocycles like furans are known for their stability and ability to mimic natural products. By serving as a precursor, 5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde could facilitate the construction of more intricate structures, such as those found in kinase inhibitors or antiviral agents. The aldehyde group also allows for further functionalization via oxidation or reduction reactions, expanding its utility in synthetic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting wet-lab experiments. Virtual screening techniques can identify how 5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde might interact with specific proteins or enzymes based on its 3D structure. This approach has accelerated drug discovery pipelines, allowing for rapid optimization of lead compounds. Given its structural features, it is plausible that this compound could be screened against various disease targets to identify novel therapeutic candidates.

The synthesis of 5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde itself presents an interesting challenge for organic chemists. The introduction of both alkyl groups while maintaining regioselectivity requires careful consideration of reaction conditions and reagents. Strategies such as metal-catalyzed cross-coupling or directed functionalization may be employed to achieve the desired product efficiently. Additionally, green chemistry principles are increasingly being applied to minimize waste and improve sustainability in synthetic processes.

As our understanding of molecular interactions deepens, compounds like 5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde are likely to play a pivotal role in developing next-generation therapeutics. Their ability to serve as scaffolds or intermediates makes them indispensable tools for medicinal chemists exploring new drug modalities. Moreover, their structural diversity allows for exploration across multiple therapeutic areas, from oncology to infectious diseases.

The future directions for research involving this compound could include exploring its derivatives for improved efficacy or reduced toxicity. By systematically modifying the propan-2-yl and propyl substituents or introducing additional functional groups, scientists may uncover new pharmacophores with enhanced biological activity. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,5-(Propan-2-yl)-2-propylfuran-3-carbaldehyde (CAS No. 1518480-57-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining an aldehyde group with bulky alkyl chains on a furan backbone—make it a valuable asset for synthetic chemists and drug developers alike. As advancements continue in chemical synthesis and computational modeling,this compound will undoubtedly contribute to the discovery of novel therapeutic agents that address unmet medical needs.